5-cyclopropyl-N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-cyclopropyl-N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C21H22N4O2/c1-13-4-5-14(2)18(12-13)22-21(26)19-20(15-6-7-15)25(24-23-19)16-8-10-17(27-3)11-9-16/h4-5,8-12,15H,6-7H2,1-3H3,(H,22,26)
• InChI Key: NNJKPCGGGBPVIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)OC)C4CC4
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

5-cyclopropyl-N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.433. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research involving similar triazole compounds has shown significant antiproliferative activity against cancer cell lines. For instance, a study on the synthesis and crystal structure of a related molecule with antiproliferative activity highlighted its inhibitory effect against some cancer cell lines (Lu et al., 2021). This suggests potential applications in developing anticancer agents.

Antimicrobial and Antifungal Activities

Triazole derivatives have also been synthesized and evaluated for their antimicrobial activities, demonstrating good to moderate activities against various microorganisms (Bektaş et al., 2007). Such compounds could be valuable in discovering new antimicrobial agents.

Antiallergic Properties

Another study highlighted the synthesis of triazole compounds with potent antiallergic properties, significantly more effective than existing treatments (Buckle et al., 1983). This indicates potential applications in developing novel antiallergic medications.

Structural Analysis and Crystallography

The crystal structure and synthesis of related triazole compounds have been extensively studied, offering insights into their molecular configuration and potential for forming stable crystalline structures, which is vital for drug design and material science applications (Pokhodylo et al., 2020).

Antioxidant Activity

Compounds with a triazole core have been investigated for their antioxidant activity, showing promise in this area (Gilava et al., 2020). This could be relevant in researching conditions related to oxidative stress.